Cas no 99473-73-1 ((2S)-2-(1-carboxyethyl)amino-4-(methylsulfanyl)butanoic acid)
99473-73-1 structure
Product Name:(2S)-2-(1-carboxyethyl)amino-4-(methylsulfanyl)butanoic acid
CAS No:99473-73-1
MF:C8H15NO4S
MW:221.27400135994
MDL:MFCD32874897
CID:809966
PubChem ID:21120840
Update Time:2025-04-19
(2S)-2-(1-carboxyethyl)amino-4-(methylsulfanyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- L-Methionine,N-(1-carboxyethyl)-
- N(2)-(1-carboxyethyl)methionine
- (2S)-2-(1-carboxyethyl)amino-4-(methylsulfanyl)butanoic acid
- L-Methionine, N-(1-carboxyethyl)-
- NCEM
- (2R)-2-(1-carboxyethylamino)-4-methylsulfanylbutanoic acid
- 99473-73-1
- DTXSID40912693
- N-(1-Carboxyethyl)methionine
-
- MDL: MFCD32874897
- Inchi: 1S/C8H15NO4S/c1-5(7(10)11)9-6(8(12)13)3-4-14-2/h5-6,9H,3-4H2,1-2H3,(H,10,11)(H,12,13)/t5?,6-/m1/s1
- InChI Key: FBAHJDMPCMAQDG-PRJDIBJQSA-N
- SMILES: S(C)CC[C@H](C(=O)O)NC(C(=O)O)C
Computed Properties
- Exact Mass: 221.072
- Monoisotopic Mass: 221.072
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.9
- Topological Polar Surface Area: 112Ų
Experimental Properties
- Density: 1.276
- Boiling Point: 438.1°Cat760mmHg
- Flash Point: 218.7°C
- Refractive Index: 1.532
(2S)-2-(1-carboxyethyl)amino-4-(methylsulfanyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27151236-0.05g |
(2S)-2-[(1-carboxyethyl)amino]-4-(methylsulfanyl)butanoic acid |
99473-73-1 | 95.0% | 0.05g |
$1020.0 | 2025-03-20 | |
| Enamine | EN300-27151236-0.1g |
(2S)-2-[(1-carboxyethyl)amino]-4-(methylsulfanyl)butanoic acid |
99473-73-1 | 95.0% | 0.1g |
$1068.0 | 2025-03-20 | |
| Enamine | EN300-27151236-0.25g |
(2S)-2-[(1-carboxyethyl)amino]-4-(methylsulfanyl)butanoic acid |
99473-73-1 | 95.0% | 0.25g |
$1117.0 | 2025-03-20 | |
| Enamine | EN300-27151236-0.5g |
(2S)-2-[(1-carboxyethyl)amino]-4-(methylsulfanyl)butanoic acid |
99473-73-1 | 95.0% | 0.5g |
$1165.0 | 2025-03-20 | |
| Enamine | EN300-27151236-1.0g |
(2S)-2-[(1-carboxyethyl)amino]-4-(methylsulfanyl)butanoic acid |
99473-73-1 | 95.0% | 1.0g |
$1214.0 | 2025-03-20 | |
| Enamine | EN300-27151236-2.5g |
(2S)-2-[(1-carboxyethyl)amino]-4-(methylsulfanyl)butanoic acid |
99473-73-1 | 95.0% | 2.5g |
$2379.0 | 2025-03-20 | |
| Enamine | EN300-27151236-5.0g |
(2S)-2-[(1-carboxyethyl)amino]-4-(methylsulfanyl)butanoic acid |
99473-73-1 | 95.0% | 5.0g |
$3520.0 | 2025-03-20 | |
| Enamine | EN300-27151236-10.0g |
(2S)-2-[(1-carboxyethyl)amino]-4-(methylsulfanyl)butanoic acid |
99473-73-1 | 95.0% | 10.0g |
$5221.0 | 2025-03-20 | |
| Enamine | EN300-27151236-1g |
(2S)-2-[(1-carboxyethyl)amino]-4-(methylsulfanyl)butanoic acid |
99473-73-1 | 1g |
$1214.0 | 2023-09-11 | ||
| Enamine | EN300-27151236-5g |
(2S)-2-[(1-carboxyethyl)amino]-4-(methylsulfanyl)butanoic acid |
99473-73-1 | 5g |
$3520.0 | 2023-09-11 |
(2S)-2-(1-carboxyethyl)amino-4-(methylsulfanyl)butanoic acid Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
99473-73-1 ((2S)-2-(1-carboxyethyl)amino-4-(methylsulfanyl)butanoic acid) Related Products
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- 1509-92-8(N-Acetyl-D-methionine)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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